N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-2-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C19H27NO3/c1-12(16-9-13-4-6-15(16)8-13)20-19(21)11-14-5-7-17(22-2)18(10-14)23-3/h5,7,10,12-13,15-16H,4,6,8-9,11H2,1-3H3,(H,20,21)
• InChI Key: ZMJGCXJSQJOYOS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CC2CCC1C2)NC(=O)CC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H27NO3
• Molecular Weight: 317.4 g/mol

Description

N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide, also known as BDMAEA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the phenylacetamide family of compounds, which are known to have a wide range of biological activities. BDMAEA has been found to have a number of interesting properties that make it an attractive target for further investigation.

Mechanism of Action

The mechanism of action of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide is not fully understood, but it is believed to act on the central nervous system. N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide has been found to bind to a specific receptor in the brain known as the sigma-1 receptor. This receptor is involved in a number of different processes in the brain, including pain perception and mood regulation.
Biochemical and Physiological Effects:
N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide has been found to have a number of interesting biochemical and physiological effects. In addition to its analgesic properties, N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide has also been found to have antidepressant effects in animal models. It has also been found to have anti-inflammatory properties, and may have potential as a new treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide is that it is relatively easy to synthesize, and can be obtained in large quantities. However, one limitation of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are a number of different future directions that could be pursued in the study of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide. One area of interest is its potential as a new treatment for pain. Further studies will be needed to determine the optimal dose and administration route for N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide, as well as its safety and efficacy in humans.
Another area of interest is the potential use of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide as a new treatment for depression. N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide has been found to have antidepressant effects in animal models, and may have potential as a new class of antidepressant drugs.
Finally, further studies will be needed to fully understand the mechanism of action of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide, and to determine its potential applications in other areas of scientific research.

Synthesis Methods

N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide can be synthesized using a number of different methods. One commonly used method involves the reaction of 3,4-dimethoxyphenylacetic acid with bicyclo[2.2.1]hept-2-ene in the presence of a catalyst. This reaction results in the formation of N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide as a white crystalline solid.

Scientific Research Applications

N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide has been studied for a number of different scientific research applications. One area of interest is its potential as a novel analgesic agent. N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-(3,4-dimethoxyphenyl)acetamide has been found to have potent analgesic effects in animal models, and may have potential as a new treatment for pain.